N-(3-((4aS,7aS)-2-amino-4a,5,7,7a-tetrahydro-4H-furo[3,4-d][1,3]thiazin-7a-yl)-4-fluorophenyl)-5-fluoropicolinamide

• IUPAC Name: N-[3-[(4aS,7aS)-2-amino-4,4a,5,7-tetrahydrofuro[3,4-d][1,3]thiazin-7a-yl]-4-fluorophenyl]-5-fluoropyridine-2-carboxamide
• InChI: InChI=1S/C18H16F2N4O2S/c19-11-1-4-15(22-6-11)16(25)23-12-2-3-14(20)13(5-12)18-9-26-7-10(18)8-27-17(21)24-18/h1-6,10H,7-9H2,(H2,21,24)(H,23,25)/t10-,18-/m0/s1
• InChI Key: NIDRNVHMMDAAIK-YPMLDQLKSA-N
• Canonical SMILES: C1C2CSC(=NC2(CO1)C3=C(C=CC(=C3)NC(=O)C4=NC=C(C=C4)F)F)N
• Isomeric SMILES: C1[C@H]2CSC(=N[C@]2(CO1)C3=C(C=CC(=C3)NC(=O)C4=NC=C(C=C4)F)F)N
• Molecular Formula: C18H16F2N4O2S
• DSSTOX Substance ID: DTXSID70155117
• Molecular Weight: 390.4 g/mol
• CAS No.: 1262036-50-9

Description

LY-2886721 is a small molecule inhibitor of the β-site amyloid precursor protein cleaving enzyme 1 (BACE1). It was developed by Eli Lilly & Co. as a potential therapeutic agent for Alzheimer’s disease. The compound selectively inhibits BACE1, which is involved in the production of amyloid-β peptides, a hallmark of Alzheimer’s disease .

Scientific Research Applications

LY-2886721 has been extensively studied for its potential therapeutic applications in Alzheimer’s disease. It selectively inhibits BACE1, reducing the production of amyloid-β peptides in the brain. This inhibition has been shown to lower amyloid-β levels in various animal models and human clinical trials .

In addition to its use in Alzheimer’s research, LY-2886721 has been utilized in studies to understand the role of BACE1 in other neurodegenerative diseases and cognitive impairments. Its ability to penetrate the blood-brain barrier makes it a valuable tool for investigating central nervous system disorders .

Mechanism of Action

Target of Action

LY2886721, also known as N-(3-((4aS,7aS)-2-amino-4a,5,7,7a-tetrahydro-4H-furo[3,4-d][1,3]thiazin-7a-yl)-4-fluorophenyl)-5-fluoropicolinamide, primarily targets the β-site amyloid precursor protein cleaving enzyme 1 (BACE1) . BACE1 is a key protease controlling the formation of amyloid β, a peptide hypothesized to play a significant role in the pathogenesis of Alzheimer’s disease (AD) .

Mode of Action

LY2886721 acts as a potent and selective inhibitor of BACE1 . It inhibits recombinant hBACE1 with an IC50 of 20 nM . The compound’s interaction with BACE1 results in robust in vivo amyloid β lowering in nonclinical animal models . This inhibition of BACE1 reduces the formation of amyloid β, thereby potentially slowing the progression of AD .

Biochemical Pathways

The primary biochemical pathway affected by LY2886721 is the amyloidogenic processing of the amyloid precursor protein (APP), initiated by BACE1 . By inhibiting BACE1, LY2886721 reduces the cleavage of APP and the subsequent formation of amyloid β . This leads to a decrease in the accumulation of amyloid β plaques, which are a characteristic feature of AD .

Pharmacokinetics

It is known that ly2886721 is orally available , suggesting good absorption. It has also been reported that the compound can penetrate the blood-brain barrier , indicating effective distribution to the site of action.

Result of Action

The primary molecular effect of LY2886721 is the inhibition of BACE1, leading to a reduction in the production of amyloid β . At the cellular level, this results in a decrease in the formation and accumulation of amyloid β plaques . These effects collectively contribute to the compound’s potential therapeutic benefit in AD.

Action Environment

It is known that various environmental factors can influence the pharmacokinetics and pharmacodynamics of drugs in general These can include factors such as diet, lifestyle, co-administered drugs, and exposure to environmental toxins

Biochemical Analysis

Biochemical Properties

LY2886721 plays a significant role in biochemical reactions, particularly in the inhibition of BACE1, a key protease controlling the formation of amyloid β . It has high selectivity against key off-target proteases, which efficiently translates in vitro activity into robust in vivo amyloid β lowering in nonclinical animal models .

Cellular Effects

LY2886721 has profound effects on various types of cells and cellular processes. It influences cell function by lowering amyloid β levels, a peptide hypothesized to play a significant role in the pathogenesis of Alzheimer’s disease .

Molecular Mechanism

The molecular mechanism of LY2886721 involves its action as a BACE1 active site inhibitor. It exerts its effects at the molecular level by inhibiting BACE1, thereby controlling the formation of amyloid β .

Temporal Effects in Laboratory Settings

In laboratory settings, LY2886721 demonstrates robust and persistent amyloid β lowering effects over time. This is observed in both in vitro and in vivo studies .

Metabolic Pathways

LY2886721 is involved in the metabolic pathway related to the processing of amyloid precursor protein (APP). It interacts with BACE1, an enzyme that initiates the amyloidogenic processing of APP .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of LY-2886721 involves multiple steps, including the formation of key intermediates and their subsequent reactions. One of the synthetic routes includes the reaction of N-(3-((4aS,7aS)-2-amino-4a,5,7,7a-tetrahydro-4H-furo[3,4-d][1,3]thiazin-7a-yl)-4-fluorophenyl)-5-fluoropicolinamide with o-methylhydroxylamine hydrochloride in the presence of pyridine and ethanol at 50°C .

Industrial Production Methods: Industrial production methods for LY-2886721 are not extensively documented in the public domain. the synthesis typically involves large-scale chemical reactions under controlled conditions to ensure high purity and yield of the final product .

Chemical Reactions Analysis

Types of Reactions: LY-2886721 primarily undergoes substitution reactions due to the presence of functional groups such as amides and fluorinated aromatic rings. It is also involved in complex formation with its target enzyme BACE1 .

Common Reagents and Conditions: Common reagents used in the synthesis and reactions of LY-2886721 include o-methylhydroxylamine hydrochloride, pyridine, and ethanol. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired product formation .

Major Products Formed: The major product formed from the reactions involving LY-2886721 is the final inhibitor compound itself, which is used in various biological assays and clinical studies .

Comparison with Similar Compounds

Similar Compounds:

• Verubecestat
• Lanabecestat
• Atabecestat

Uniqueness: LY-2886721 is unique in its high selectivity for BACE1 over other aspartyl proteases such as cathepsin D, pepsin, and renin. This selectivity reduces the likelihood of off-target effects, making it a promising candidate for therapeutic applications .

In comparison to other BACE1 inhibitors like verubecestat and lanabecestat, LY-2886721 demonstrated robust central amyloid-β lowering effects in both preclinical and clinical studies. its development was discontinued due to abnormal liver biochemistry values observed in clinical trials .